2-{[1-(2,3-dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]methyl}-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one

• IUPAC Name: 2-[[1-(2,3-dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]methyl]-6,7-dihydro-5H-cyclopenta[c]pyridazin-3-one
• InChI: InChI=1S/C22H25N3O4/c26-20-13-16-3-1-5-18(16)23-25(20)14-15-7-9-24(10-8-15)22(27)17-4-2-6-19-21(17)29-12-11-28-19/h2,4,6,13,15H,1,3,5,7-12,14H2
• InChI Key: ATPLYVXECZYALE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC(=O)N(N=C2C1)CC3CCN(CC3)C(=O)C4=C5C(=CC=C4)OCCO5
• Molecular Formula: C22H25N3O4
• Molecular Weight: 395.5 g/mol
• CAS No.: 2195953-46-7

Description

The compound appears to contain a 2,3-dihydro-1,4-benzodioxine-5-carbonyl group, a piperidin-4-yl group, and a cyclopenta[c]pyridazin-3-one group. These groups are common in many biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple ring structures. The 2,3-dihydro-1,4-benzodioxine-5-carbonyl group and the cyclopenta[c]pyridazin-3-one group both contain ring structures.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of multiple ring structures could influence its solubility and stability.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. For example, some compounds containing a 2,3-dihydro-1,4-benzodioxine-5-carbonyl group have been studied as inhibitors of certain enzymes.

Future Directions

Future research could involve studying the synthesis, properties, and potential applications of this compound. This could include exploring its potential as a pharmaceutical compound or studying its chemical reactivity.